3-Fluoro-5-isobutoxyphenylboronic acid
Overview
Description
“3-Fluoro-5-isobutoxyphenylboronic acid” is a chemical compound with the molecular formula C10H14BFO3 . It has an average mass of 212.026 Da and a monoisotopic mass of 212.102005 Da .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a phenyl ring (benzene ring) substituted with a fluoro group at the 3rd position and an isobutoxy group at the 5th position . The boronic acid group is attached to the phenyl ring .Scientific Research Applications
3-Fluoro-5-isobutoxyphenylboronic acid has a wide range of applications in scientific research. It has been used as a catalyst for various chemical reactions, such as the synthesis of diols and alcohols. Additionally, this compound has been used for the detection of various biological molecules, such as proteins, and for the modification of proteins and other biomolecules. This compound has also been used for the synthesis of polymers, carbohydrates, and other organic compounds. Furthermore, this compound has been used for the synthesis of optically active compounds, such as chiral acids and alcohols, and for the detection of various pharmaceutical agents.
Mechanism of Action
Target of Action
The primary target of 3-Fluoro-5-isobutoxyphenylboronic acid is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction .
Mode of Action
The compound interacts with its target through a process known as transmetalation . In this process, formally nucleophilic organic groups are transferred from boron to palladium . This is part of the SM coupling reaction, which also involves oxidative addition with formally electrophilic organic groups .
Biochemical Pathways
The affected pathway is the SM coupling reaction . The downstream effects of this pathway involve the formation of new carbon-carbon bonds, which is a fundamental process in organic synthesis .
Pharmacokinetics
The compound’s molecular formula is chbfo, with an average mass of 212026 Da . These properties may influence its absorption, distribution, metabolism, and excretion in the body.
Result of Action
The result of the compound’s action is the formation of new carbon-carbon bonds through the SM coupling reaction . This is a crucial step in the synthesis of various organic compounds .
Action Environment
The action of this compound is influenced by environmental factors such as temperature and the presence of other reagents . For instance, the endogenous fluoride liberated from the hydrolysis and the slow release of boronic acid from the compound were both important features that contributed to the attenuation of side-products .
Advantages and Limitations for Lab Experiments
The major advantage of using 3-Fluoro-5-isobutoxyphenylboronic acid in laboratory experiments is its versatility. This compound can be used for a variety of synthetic transformations, and it can be used as a catalyst for various chemical reactions. Additionally, this compound can be used for the detection of various biological molecules, such as proteins, and for the modification of proteins and other biomolecules. However, one of the major limitations of using this compound is its toxicity. This compound is known to be toxic to humans and animals, and should be handled with extreme caution.
Future Directions
The future of 3-Fluoro-5-isobutoxyphenylboronic acid in scientific research is promising. As more research is conducted on the biochemical and physiological effects of this compound, its potential applications in the fields of drug discovery and development, as well as in the development of novel therapeutic agents, will become more apparent. Additionally, the development of new synthetic methods for the synthesis of this compound, as well as the development of new catalysts for the synthesis of this compound-containing compounds, will open up new possibilities for the use of this compound in research. Finally, the development of new analytical techniques, such as mass spectrometry and nuclear magnetic resonance spectroscopy, will enable researchers to gain a better understanding of the structure and properties of this compound and its derivatives.
properties
IUPAC Name |
[3-fluoro-5-(2-methylpropoxy)phenyl]boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14BFO3/c1-7(2)6-15-10-4-8(11(13)14)3-9(12)5-10/h3-5,7,13-14H,6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KLKWZMKGTIQLOG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=CC(=C1)F)OCC(C)C)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14BFO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00659390 |
Source
|
| Record name | [3-Fluoro-5-(2-methylpropoxy)phenyl]boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00659390 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
850589-57-0 |
Source
|
| Record name | [3-Fluoro-5-(2-methylpropoxy)phenyl]boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00659390 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (3-fluoro-5-isobutoxyphenyl)boronic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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